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Compound of Interest

Compound Name: Benzyl p-aminobenzoate

Cat. No.: B041780

Introduction

Benzyl p-aminobenzoate (CAS No. 19008-43-6), also known as Benzyl 4-aminobenzoate, is
an ester of p-aminobenzoic acid and benzyl alcohol.[1][2] Its molecular structure lends it to
applications in organic synthesis, including the development of selective enzyme inhibitors and
potential therapeutics.[3] As with any specialized chemical reagent, a thorough understanding
of its safety profile is paramount for researchers and drug development professionals to ensure
safe handling, storage, and emergency preparedness.

This guide provides a comprehensive overview of the safety data for Benzyl p-
aminobenzoate. It is important to note that a complete, manufacturer-issued Safety Data
Sheet (SDS) for this specific compound is not readily available in the public domain. Therefore,
this document synthesizes available data from chemical suppliers and databases to provide the
most accurate safety profile possible. Where specific data is unavailable, this guide relies on
the Globally Harmonized System (GHS) classifications and general principles of laboratory
safety for compounds with similar hazard profiles.

Hazard Identification and GHS Classification

The primary hazards associated with Benzyl p-aminobenzoate are related to skin and eye
irritation. The available safety information indicates a GHS classification that warrants caution
during handling.

GHS Pictogram:
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Signal Word:Warning

Hazard Statements (H-Statements):

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Precautionary Statements (P-Statements):

P264: Wash hands and any exposed skin thoroughly after handling.
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332 + P313: If skin irritation occurs: Get medical advice/attention.
o P337 + P313: If eye irritation persists: Get medical advice/attention.
o P362: Take off contaminated clothing and wash it before reuse.

The causality behind these classifications lies in the chemical reactivity of the aminobenzoate
structure, which can interact with biological macromolecules in the skin and eyes, leading to an
inflammatory response.

Physical and Chemical Properties

Understanding the physical properties of Benzyl p-aminobenzoate is crucial for designing
experiments and for safe handling and storage.
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Property Value Source
CAS Number 19008-43-6 [11[2]
Molecular Formula C14H13NO2 [1][2]
Molecular Weight 227.26 g/mol [1]
Physical Form Solid, Powder [4]
Melting Point 84.7 °C [2]
Boiling Point 411.8 £ 20.0 °C (Predicted) [2]
Flash Point 242.1 °C [2]

Safe Handling and Storage

The established hazards of skin and eye irritation dictate stringent handling and storage
protocols to minimize exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)

The principle of minimizing exposure is a self-validating system; adherence to these measures
inherently reduces the risk of the hazardous outcomes identified in Section 1.

o Ventilation: Work should be conducted in a well-ventilated area. For procedures that may
generate dust, a chemical fume hood is required.

o Eye Protection: Chemical safety goggles or a face shield that conforms to EN166 (EU) or
OSHA 29 CFR 1910.133 (US) standards is mandatory.[5]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. A lab coat or
other protective clothing is required to prevent skin contact.[5]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH-approved particulate respirator should be used.
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Storage Conditions

Proper storage is essential to maintain the chemical's integrity and prevent accidental
exposure.

o Container: Keep the container tightly closed in a dry place.
o Atmosphere: Store in an inert atmosphere, in a dark place, at room temperature.

e Incompatibilities: While specific incompatibility data for Benzyl p-aminobenzoate is scarce,
it is prudent to store it away from strong oxidizing agents, acids, and bases, which are
common incompatibilities for aminobenzoate compounds.[6]

Emergency and First-Aid Procedures

A rapid and informed response to accidental exposure is critical. The following protocols are
based on the known hazards of skin and eye irritation.

Exposure Response Workflow

The following diagram outlines the logical flow of actions in the event of an accidental
exposure.
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Accidental Exposure Occurs

Exposure Event
(Skin/Eye Contact, Inhalation, Ingestion),

Immediate Response Prot‘ col
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{(Ensure scene is safe) )

Skin Contact Eye Contact Ingestion Inhalation
A
\4

IF SWALLOWED: |F INHALED:
Move to fresh air.

Rinse mouth.
Seek immediate medical attention.

IF ON SKIN: IF IN EYES:
Remove contaminated clothing. Rinse cautiously with water for 15 mins.
Wash with plenty of soap and water. Remove contact lenses.

Symptom Evaluation & Medical Attention

)

Evaluate Eyes:
Does irritation persist?
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Does irritation persist?

¢NO

(Monitor for delayed symptoms)<

Seek Medical Advice/Attention
(Bring SDS/Chemical Info)
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@
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Click to download full resolution via product page

Caption: Workflow for responding to accidental exposure to Benzyl p-aminobenzoate.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b041780?utm_src=pdf-body-img
https://www.benchchem.com/product/b041780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step-by-Step First-Aid Protocols

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do. If eye irritation persists, get medical advice/attention.

o Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap
and water. If skin irritation occurs, seek medical advice/attention. Wash contaminated
clothing before reuse.

e Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[7] If symptoms occur, get medical attention.

¢ Ingestion: Clean mouth with water and drink plenty of water afterwards.[7] Do NOT induce
vomiting. Seek immediate medical attention.

Fire-Fighting and Spill-Response Measures
Fire-Fighting

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[5]

e Specific Hazards: The compound is likely combustible.[2] Thermal decomposition can lead to
the release of irritating gases and vapors, including carbon oxides (CO, CO3z) and nitrogen
oxides (NOX).[6][7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

[6]7]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 3.1) to avoid contact with the skin and eyes and to
prevent inhalation of dust.[5]
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o Containment and Cleanup: Sweep up the solid material, avoiding dust generation, and place
it into a suitable, closed container for disposal.[7] Clean the spill area thoroughly with soap
and water.

e Environmental Precautions: Do not let the product enter drains or surface water.

Toxicological and Ecological Information
Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) values for Benzyl p-
aminobenzoate, are not available in the reviewed literature. The primary known toxicological
effects are skin and serious eye irritation, as indicated by the GHS classification. No
information was found to indicate that the substance is carcinogenic, mutagenic, or a
reproductive toxicant.

Ecological Information

Detailed ecotoxicity data for Benzyl p-aminobenzoate is not available. However, related
aminobenzoate and benzoate compounds can be harmful or toxic to aquatic life.[6] Therefore,
it is imperative to prevent the release of this chemical into the environment. Dispose of the
substance and its container at an approved waste disposal plant.

Conclusion

While a complete safety data sheet for Benzyl p-aminobenzoate (CAS 19008-43-6) is not
readily available, the existing GHS classification and data from chemical suppliers provide a
clear directive for its safe use. The primary hazards are skin and eye irritation, which can be
effectively mitigated through the consistent use of appropriate engineering controls and
personal protective equipment. Adherence to the handling, storage, and emergency protocols
outlined in this guide is essential for protecting the health and safety of researchers and
ensuring environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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